![molecular formula C10H7N3S B3003639 3-(2-Amino-1,3-thiazol-4-yl)benzonitrile CAS No. 202664-32-2](/img/structure/B3003639.png)
3-(2-Amino-1,3-thiazol-4-yl)benzonitrile
Overview
Description
“3-(2-Amino-1,3-thiazol-4-yl)benzonitrile” is a chemical compound with the molecular formula C10H7N3S and a molecular weight of 201.25 g/mol . It is a powder in its physical form .
Molecular Structure Analysis
The InChI code for “3-(2-Amino-1,3-thiazol-4-yl)benzonitrile” is1S/C10H7N3S/c11-5-7-2-1-3-8(4-7)9-6-14-10(12)13-9/h1-4,6H,(H2,12,13)
. This indicates the presence of a thiazole ring and a benzonitrile group in the molecule. Physical And Chemical Properties Analysis
“3-(2-Amino-1,3-thiazol-4-yl)benzonitrile” is a solid at room temperature . It has a predicted melting point of 150.47°C and a predicted boiling point of 433.2°C at 760 mmHg . The compound has a predicted density of 1.4 g/cm3 and a predicted refractive index of n20D 1.68 .Scientific Research Applications
Antioxidant Properties
Thiazole derivatives have been studied for their potential antioxidant properties. For instance, a series of thiazole compounds were synthesized and screened for in vitro antioxidant activity, with some showing potent effects .
Antitumor and Cytotoxic Activity
Thiazoles have also been reported to exhibit antitumor and cytotoxic activities. Certain thiazole derivatives demonstrated potent effects on human tumor cell lines, including prostate cancer .
Hepatoprotective Activity
Amino-1,2,4-triazoles, which are structurally related to thiazoles, have been used in the production of drugs with hepatoprotective activity .
Antiviral Agents
Triazole derivatives, which share a similar core structure with thiazoles, have been effective in drug discovery as antiviral agents .
Antimicrobial Resistance Studies
The study of triazole resistance in microbiological contexts, such as aspergillosis, is an important application area for triazole-containing scaffolds .
Synthesis of Novel Compounds
Thiazole derivatives are used as intermediates in the synthesis of novel compounds with potential biological activities. For example, novel 4-amino-4H-1,2,4-triazole-3-thiol derivatives have been synthesized for further biological evaluation .
Safety and Hazards
The compound is associated with several hazard statements, including H302, H312, H315, H319, H332, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Mechanism of Action
Target of Action
Thiazole derivatives have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives are known to interact with their targets in various ways, leading to a range of biological effects .
Biochemical Pathways
Thiazole derivatives are known to activate or inhibit various biochemical pathways and enzymes, or stimulate or block receptors in biological systems .
Pharmacokinetics
The compound is a powder at room temperature , which suggests that it could be administered orally and absorbed in the gastrointestinal tract
Result of Action
Thiazole derivatives are known to have a range of biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-(2-Amino-1,3-thiazol-4-yl)benzonitrile. For instance, the compound should be stored at a temperature of 4°C . It is also important to avoid dust formation and contact with skin and eyes . The compound’s action may also be influenced by the presence of other substances in the environment .
properties
IUPAC Name |
3-(2-amino-1,3-thiazol-4-yl)benzonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N3S/c11-5-7-2-1-3-8(4-7)9-6-14-10(12)13-9/h1-4,6H,(H2,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRRQAALAOMOXJW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=CSC(=N2)N)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Amino-1,3-thiazol-4-yl)benzonitrile | |
CAS RN |
202664-32-2 | |
Record name | 3-(2-amino-1,3-thiazol-4-yl)benzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.